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Compound of Interest

Compound Name: NI 57

Cat. No.: B1191946

For researchers, scientists, and drug development professionals working with NI-57, a potent
and selective inhibitor of the BRPF protein family, a thorough understanding of safety and
handling protocols is paramount. This guide provides essential, immediate safety and logistical
information, including operational and disposal plans, to ensure the safe and effective use of
this specialized research chemical.

NI-57, identified by its CAS number 1883548-89-7, is a powerful tool in epigenetic research.
However, its handling requires strict adherence to safety protocols to mitigate potential risks.
This document outlines the necessary personal protective equipment (PPE), emergency
procedures, and disposal methods to ensure a safe laboratory environment.

Essential Safety and Handling at a Glance

A summary of the key safety and handling information for NI-57 is provided in the table below
for quick reference. This data is compiled from available safety data sheets and chemical
supplier information.
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Parameter

Information

Chemical Name

4-cyano-N-(1,2-dihydro-1,3-dimethyl-2-ox0-6-

quinolinyl)-2-methoxy-benzenesulfonamide

CAS Number

1883548-89-7

Molecular Formula

C19H17N304S

GHS Hazard Classification

Acute Toxicity, Oral (Category 3)

Signal Word

Danger

Hazard Statement

H301: Toxic if swallowed

Storage Temperature

2-8°C

Personal Protective Equipment (PPE)

When handling NI-57, all personnel must wear the following personal protective equipment to

prevent exposure:

o Eye Protection: Chemical safety goggles or a face shield are mandatory to protect against

splashes or airborne particles.

e Hand Protection: Chemically resistant gloves, such as nitrile rubber, must be worn at all

times. Gloves should be inspected before use and changed immediately if contaminated.

o Body Protection: A laboratory coat or a disposable gown should be worn to protect the skin

and clothing.

o Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved

respirator with an appropriate particulate filter should be used in a well-ventilated area or

under a fume hood.

Operational Plan: From Receipt to Disposal

A systematic approach to the handling of NI-57 is crucial for maintaining a safe laboratory

environment. The following step-by-step operational plan should be followed:
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Receiving: Upon receipt, inspect the packaging for any signs of damage. Verify that the

container is properly labeled and sealed.

Storage: Store NI-57 in a cool, dry, and well-ventilated area, away from incompatible
materials. The recommended storage temperature is between 2-8°C. The storage area
should be clearly marked with the appropriate hazard signs.

Preparation and Use: All handling of NI-57 should be conducted in a designated area, such

as a chemical fume hood, to minimize the risk of inhalation. Use only the necessary amount
of the compound for the experiment.

Spill Management: In the event of a spill, evacuate the area and prevent others from

entering. Wearing appropriate PPE, cover the spill with an inert absorbent material. Collect
the absorbed material into a sealed container for disposal. Ventilate the area and wash the
spill site after the material has been removed.

Disposal: All waste containing NI-57, including empty containers, contaminated PPE, and
spill cleanup materials, must be disposed of as hazardous waste. Follow all local, state, and
federal regulations for hazardous waste disposal. Do not dispose of NI-57 down the drain or

in the regular trash.
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[https://www.benchchem.com/product/b1191946#personal-protective-equipment-for-
handling-ni-57]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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